2-Chloro-1-(3-methylphenyl)propan-1-one

• CAS No.: 160388-16-9
• Molecular Formula: C10H11ClO
• Molecular Weight: 182.647
• IUPAC Name: 2-chloro-1-(3-methylphenyl)propan-1-one
• InChI: InChI=1S/C10H11ClO/c1-7-4-3-5-9(6-7)10(12)8(2)11/h3-6,8H,1-2H3
• InChI Key: XJWXSAAUFWETGO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)C(C)Cl
• Synonyms: 1-Propanone, 2-chloro-1-(3-methylphenyl)- (9CI)

Description

2-Chloro-1-(3-methylphenyl)propan-1-one is a halogenated aromatic ketone with the molecular formula C₁₀H₁₁ClO (molecular weight: 182.65 g/mol). The compound features a 3-methylphenyl group attached to a propan-1-one backbone substituted with a chlorine atom at the 2-position. It is structurally related to synthetic cathinones but lacks the amine functional group critical for psychostimulant activity . Its primary applications lie in organic synthesis, particularly as a precursor or intermediate for pharmaceuticals and specialty chemicals.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

Key structural analogs differ in substituents at the 2-position of the propanone backbone or the phenyl ring (Table 1).

Table 1: Structural Comparison of 2-Chloro-1-(3-methylphenyl)propan-1-one and Analogs

Compound Name	2-Position Substituent	Phenyl Substituent	Molecular Formula	Molecular Weight (g/mol)
2-Chloro-1-(3-methylphenyl)propan-1-one	Cl	3-CH₃	C₁₀H₁₁ClO	182.65
2-(Methylamino)-1-(3-methylphenyl)propan-1-one (3-MMC)	NHCH₃	3-CH₃	C₁₁H₁₃NO	177.23
2-(Ethylamino)-1-(3-methylphenyl)propan-1-one HCl	NHCH₂CH₃	3-CH₃	C₁₂H₁₈ClNO	227.73
2-Bromo-1-(3-chloro-4-methylphenyl)propan-1-one	Br	3-Cl, 4-CH₃	C₁₀H₁₀BrClO	269.55
2-Amino-1-(3-chlorophenyl)propan-1-one HCl	NH₂	3-Cl	C₉H₁₁Cl₂NO	232.10

Key Observations :

• Halogen vs. Amino Substitution: The replacement of chlorine with methylamino (3-MMC) or ethylamino groups introduces hydrogen-bonding capabilities, altering solubility and pharmacological activity .
• Phenyl Ring Modifications: Substituting 3-CH₃ with 3-Cl (e.g., 2-Amino-1-(3-chlorophenyl)propan-1-one HCl) increases molecular polarity and may influence binding interactions .

Physicochemical Properties

Hydrogen Bonding and Crystal Packing

• 2-(Ethylamino)-1-(3-methylphenyl)propan-1-one HCl: Exhibits intermolecular N–H···Cl hydrogen bonds (2.23–2.34 Å), stabilizing its crystal lattice .
• 2-Chloro-1-(3-methylphenyl)propan-1-one: Lacks hydrogen-bond donors, leading to weaker intermolecular forces and lower melting points compared to amino-substituted analogs .

Reactivity

• Halogenated Derivatives : The chlorine atom in 2-Chloro-1-(3-methylphenyl)propan-1-one facilitates nucleophilic substitution reactions, making it a versatile intermediate for synthesizing amines or ethers .
• Bromo Analog : 2-Bromo-1-(3-chloro-4-methylphenyl)propan-1-one shows higher reactivity in alkylation reactions due to the weaker C–Br bond compared to C–Cl .

Pharmacological Activity

• 3-MMC (2-(Methylamino)-1-(3-methylphenyl)propan-1-one): A synthetic cathinone with stimulant effects similar to methamphetamine, acting as a dopamine-norepinephrine reuptake inhibitor .
• 2-Chloro-1-(3-methylphenyl)propan-1-one: No documented psychostimulant activity due to the absence of an amine group, which is critical for interacting with monoamine transporters .